Cas no 69868-08-2 (Heptadecanoic acid,2-ethyl-)
Heptadecanoic acid,2-ethyl- structure
Product Name:Heptadecanoic acid,2-ethyl-
CAS No:69868-08-2
MF:C19H38O2
MW:298.503826618195
CID:512839
PubChem ID:112167
Update Time:2025-04-19
Heptadecanoic acid,2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptadecanoic acid,2-ethyl-
- 2-ethylheptadecanoic acid
- Heptadecanoic acid, 2-ethyl-
- NS00061469
- EINECS 274-170-1
- 69868-08-2
- SCHEMBL2492860
- DTXSID50887681
-
- Inchi: 1S/C19H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(4-2)19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
- InChI Key: GLPAVTPSAJIFMB-UHFFFAOYSA-N
- SMILES: OC(C(CC)CCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 298.28734
- Monoisotopic Mass: 298.287
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 8.6
Experimental Properties
- Density: 0.8865 (rough estimate)
- Boiling Point: 380.63°C (estimate)
- Flash Point: 234.5°C
- Refractive Index: 1.4458 (estimate)
- PSA: 37.3
Heptadecanoic acid,2-ethyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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